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Compound of Interest

Compound Name: LEM-14-1189

Cat. No.: B11932998 Get Quote

This document provides immediate safety, handling, and disposal information for the research

chemical LEM-14-1189. As a novel compound, LEM-14-1189 should be handled with the

utmost care, assuming it is potentially hazardous. The information herein is based on best

practices for handling research chemicals of unknown toxicity. Researchers, scientists, and

drug development professionals should always consult the supplier-specific Safety Data Sheet

(SDS) for the most accurate and comprehensive information before handling this compound.

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling LEM-14-1189 to minimize exposure risk.

The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles.

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents skin contact. It is

advisable to double-glove.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or creating solutions. At a

minimum, work in a certified

chemical fume hood.

Prevents inhalation of airborne

particles or aerosols.

Operational Plan for Safe Handling
A systematic approach is crucial for handling LEM-14-1189 safely. The following workflow

outlines the key steps from preparation to disposal.
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Operational Workflow for Handling LEM-14-1189

Preparation

Handling

Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare a Designated Workspace in a Fume Hood

Weigh Compound in a Ventilated Enclosure

Prepare Stock Solution in Fume Hood

Conduct Experiment Following Protocol

Transport Samples in Sealed, Labeled Containers

Decontaminate Workspace and Equipment

Segregate and Dispose of Waste

Remove and Dispose of PPE Correctly
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Experimental Protocols
Detailed experimental protocols for the use of LEM-14-1189 are not publicly available and will

be specific to the research being conducted. The following is a general protocol for preparing a

stock solution, which should be adapted based on the specific requirements of your experiment

and the information provided in the supplier's SDS.

Protocol: Preparation of a 10 mM Stock Solution

Preparation: Before starting, ensure you are wearing the appropriate PPE as detailed in the

table above and are working within a certified chemical fume hood.

Weighing: Carefully weigh the desired amount of LEM-14-1189 powder using an analytical

balance within a ventilated enclosure to avoid creating dust.

Solvent Addition: Based on the supplier's solubility data, add the appropriate volume of

solvent (e.g., DMSO) to the powder to achieve a 10 mM concentration.

Dissolution: Gently vortex or sonicate the solution until the compound is fully dissolved.

Storage: Store the stock solution in a clearly labeled, tightly sealed vial at the recommended

temperature (typically -20°C or -80°C) to maintain stability.

Disposal Plan
Proper disposal of LEM-14-1189 and associated waste is critical to prevent environmental

contamination and ensure laboratory safety.

Chemical Waste: All unused LEM-14-1189, solutions containing the compound, and any

contaminated disposable labware (e.g., pipette tips, tubes) should be collected in a

designated hazardous waste container.

Contaminated PPE: Used gloves, lab coats, and other contaminated PPE should be

disposed of as hazardous waste in accordance with institutional and local regulations.

Waste Labeling: All waste containers must be clearly labeled with the contents, including the

name "LEM-14-1189," and any associated hazards.
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Disposal Procedure: Follow your institution's hazardous waste disposal procedures. Do not

dispose of this chemical down the drain or in regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill: In case of a spill, evacuate the area and prevent others from entering. If it is safe to do

so, absorb the spill with an inert material and place it in a sealed container for disposal as

hazardous waste. Decontaminate the spill area thoroughly. For large spills, contact your

institution's environmental health and safety department.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for LEM-14-
1189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11932998#personal-protective-equipment-for-
handling-lem-14-1189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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